Cas no 16647-04-4 (6-methylhepta-3,5-dien-2-one)

• Product Name: 6-methylhepta-3,5-dien-2-one
• CAS No: 16647-04-4
• Molecular Formula: C₈H₁₂O
• Molecular Weight: 124.18028
• MDL: MFCD00043647
• CID: 168247
• PubChem ID: 5370101

6-methylhepta-3,5-dien-2-one Properties

Names and Identifiers

• 3,5-Heptadien-2-one,6-methyl-, (3E)-
• (E)-6-Methyl-3,5-heptadien-2-one
• 6-methyl-hepta-3,5-dien-2-one
• (3E)-6-Methyl-3,5-heptadien-2-one
• (E)-6-Methyl-3,5-heptadienone
• (E)-6-methylhepta-3,5-dien-2-one
• 6-methyl-(E)-3,5-heptadien-2-one
• 6-Methyl-trans-3,5-heptadien-2-one
• 6-methylhepta-3,5-dien-2-one
• UNII-P7CMP2E76C
• MFCD00043647
• J-009720
• KSKXSFZGARKWOW-GQCTYLIASA-N
• 6-METHYL-3,5-HEPTADIEN-2-ONE
• 6-Methyl-3,5-heptadien-2-one, AldrichCPR
• AKOS006228383
• LMFA12000038
• 2-methyl-2,4-heptadien-6-one
• 16647-04-4
• 6-Methyl-3,5-heptadiene-2-one
• LS-13453
• (E) 6-Methyl 3,5-heptadiene-2-one
• 6-Methyl-hepta-3,5-diene-2-one
• SCHEMBL873402
• 1604-28-0
• 3,5-Heptadien-2-one, 6-methyl-, (E)-
• CHEBI:195676
• EINECS 216-507-7
• METHYL HEPTADIENONE
• (3E)-6-methylhepta-3,5-dien-2-one
• 6-Methylhepta-3,5-diene-2-one
• Methylheptadienone
• 6-Methyl-3,5-heptadienone-2
• 6-Methyl-3E,5-heptadien-2-one
• EN300-7398122
• 3,5-Heptadien-2-one, 6-methyl-
• AS-40180
• FEMA No. 3363
• 6-Methyl-3,5-heptadien-2-one [FHFI]
• CS-W013522
• 3,5-Heptadien-2-one, 6-methyl-, (3E)-
• AI3-25071
• P7CMP2E76C
• 2-Methylhepta-2,4-dien-6-one

• MDL： MFCD00043647
• InChIKey： KSKXSFZGARKWOW-GQCTYLIASA-N
• Inchi： InChI=1S/C8H12O/c1-7(2)5-4-6-8(3)9/h4-6H,1-3H3/b6-4+
• SMILES： CC(=C/C=C/C(=O)C)C

Computed Properties

• Exact Mass: 124.08886
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 124.088815002g/mol
• Heavy Atom Count: 9
• Complexity: 148
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Enones